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Compound of Interest

Compound Name: STING agonist-29

Cat. No.: B12392448

Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel handling STING (Stimulator of Interferon Genes) agonist-29.

Adherence to these guidelines is essential to ensure personal safety and maintain a secure

research environment. The following procedures detail the necessary personal protective

equipment (PPE), operational plans for handling, and proper disposal methods.

While a specific Safety Data Sheet (SDS) for STING agonist-29 is not publicly available, the

following recommendations are based on the SDS for STING agonist-14, a closely related

compound from the same supplier, MedChemExpress. It is reasonable to assume a similar

hazard profile. The known hazards associated with a similar STING agonist include acute oral

toxicity, skin irritation, serious eye irritation, and potential respiratory tract irritation.

Personal Protective Equipment (PPE): A Multi-
layered Defense
A comprehensive PPE strategy is mandatory to minimize exposure risk when handling STING
agonist-29. The following table summarizes the required PPE for various laboratory activities

involving this compound.
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Activity
Required Personal Protective Equipment

(PPE)

Receiving and Unpacking
- Laboratory coat- Safety glasses with side

shields- Nitrile gloves

Weighing and Aliquoting (Solid Form)

- Laboratory coat- Chemical splash goggles-

Nitrile gloves (double-gloving recommended)-

N95 or higher rated respirator (in a certified

chemical fume hood)

Solution Preparation and Handling

- Laboratory coat- Chemical splash goggles-

Nitrile gloves- Work should be conducted in a

certified chemical fume hood

Cell Culture and In Vitro Assays

- Laboratory coat- Safety glasses with side

shields- Nitrile gloves- Work should be

conducted in a certified biological safety cabinet

Spill Cleanup

- Chemical-resistant outer garments- Chemical

splash goggles- Heavy-duty nitrile or butyl

rubber gloves- N95 or higher rated respirator

Waste Disposal
- Laboratory coat- Safety glasses with side

shields- Nitrile gloves

Operational Workflow for Safe Handling and
Disposal
To ensure a systematic and safe approach to working with STING agonist-29, from receipt to

disposal, the following workflow must be followed. This procedural diagram outlines the critical

steps and decision points to minimize risk.
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Receiving & Storage

Handling & Use

Disposal
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Temperature
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Package & Contact EHS
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(in fume hood)
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To cite this document: BenchChem. [Navigating the Safe Handling of STING Agonist-29: A
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392448/docs#navigating-the-safe-handling-of-
sting-agonist-29-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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